Cas no 2172208-52-3 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid
• CAS No: 2172208-52-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5548129
• PubChem ID: 165509711
• Update Time: 2025-06-12

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1544648
• EN300-1480665
• 2172208-52-3
• EN300-1570844
• 2171300-10-8
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpentanoic acid
• 2-methyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 2171425-74-2
• 2-methyl-2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-16-28(2,26(32)33)30-25(31)18-12-14-19(15-13-18)29-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,3,12-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DUIMDNKVAOVCLO-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid (CAS No. 2172208-52-3)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2172208-52-3, represents a sophisticated molecular design that integrates multiple functional groups, making it a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular structure of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid is characterized by the presence of a cyclohexyl ring, a formamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. These components contribute to its versatility, allowing for diverse interactions with biological targets. The Fmoc group, in particular, is widely recognized in peptide synthesis and drug development due to its stability and ease of removal under specific conditions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways by targeting specific enzymes or receptors. The structural features of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid suggest potential applications in the inhibition of various enzymatic activities, particularly those involving proteases and kinases. These enzymes are critical in numerous cellular processes, including signal transduction, cell proliferation, and apoptosis.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of the Fmoc group allows for easy modification and functionalization, enabling chemists to explore a wide range of structural variations. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

Recent studies have begun to explore the potential of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid as a lead compound for the development of new therapeutic agents. Researchers have demonstrated its ability to interact with various biological targets, including proteases involved in inflammation and cancer progression. The fluorenylmethoxycarbonyl moiety, while primarily used for protection in peptide synthesis, has also been shown to enhance the solubility and stability of certain drug candidates, making it an attractive feature for further optimization.

The cyclohexyl ring in the structure contributes to the compound's overall stability and bioavailability. Cycloalkyl groups are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties while maintaining interactions with biological targets. In the case of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid, the cyclohexyl formamide moiety may play a role in modulating binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating the assembly of this compound.

The potential applications of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use in biotechnological applications, including the design of novel biomaterials and bioconjugates. These materials could find utility in targeted drug delivery systems, where specific modifications can enhance therapeutic efficacy while minimizing side effects.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid (CAS No. 2172208-52-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups offer numerous opportunities for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.